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Compound of Interest

Compound Name:
3-(Diethylamino)-2,2-

dimethylpropan-1-ol

Cat. No.: B041345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Diethylamino)-2,2-
dimethylpropan-1-ol, a versatile tertiary amino alcohol. The document details its chemical and

physical properties, synthesis protocols, and significant applications, particularly in the

pharmaceutical and agrochemical industries.

Chemical Structure and Identification
3-(Diethylamino)-2,2-dimethylpropan-1-ol is an organic compound characterized by a

propan-1-ol backbone.[1] It features two methyl groups at the C2 position (a gem-dimethyl

arrangement) and a diethylamino group at the C3 position.[1] This unique structure, particularly

the steric hindrance provided by the gem-dimethyl groups, is crucial to its chemical behavior.[1]

The molecule possesses two key functional groups: a primary hydroxyl (-OH) group and a

tertiary amine (-N(CH2CH3)2), classifying it as a tertiary amino alcohol.[1]

The structural formula is: C₉H₂₁NO

A simplified representation of its molecular architecture is provided below.
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Start: Reactants
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+

Diethylamine
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3-(Diethylamino)-2,2-dimethylpropan-1-ol

Purification
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Potential Therapeutic Classes

3-(Diethylamino)-2,2-
dimethylpropan-1-ol

Esterification or
Other Modification

Active Pharmaceutical
Ingredient (API)

Local Anesthetics
(e.g., Nitracaine)e.g.

Histamine H3
Antagonists

e.g.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b041345?utm_src=pdf-body-img
https://www.benchchem.com/product/b041345?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b041345
https://www.benchchem.com/product/b041345#3-diethylamino-2-2-dimethylpropan-1-ol-structural-formula
https://www.benchchem.com/product/b041345#3-diethylamino-2-2-dimethylpropan-1-ol-structural-formula
https://www.benchchem.com/product/b041345#3-diethylamino-2-2-dimethylpropan-1-ol-structural-formula
https://www.benchchem.com/product/b041345#3-diethylamino-2-2-dimethylpropan-1-ol-structural-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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